Cas no 2097964-55-9 (3-Bromo-1,1-difluoro-2,2-dimethylpropane)

• Product Name: 3-Bromo-1,1-difluoro-2,2-dimethylpropane
• CAS No: 2097964-55-9
• MF: C₅H₉BrF₂
• MW: 187.025768041611
• CID: 5056621
• Update Time: 2025-10-24

3-Bromo-1,1-difluoro-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,1-difluoro-2,2-dimethylpropane
• 3-Bromo-1,1-difluoro-2,2-dimethylpropane

• Inchi： 1S/C5H9BrF2/c1-5(2,3-6)4(7)8/h4H,3H2,1-2H3
• InChI Key： RQDSYRBMGWEUML-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.8
• XLogP3: 3
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-1,1-difluoro-2,2-dimethylpropane

Recent Advances in the Application of 3-Bromo-1,1-difluoro-2,2-dimethylpropane (CAS: 2097964-55-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-1,1-difluoro-2,2-dimethylpropane (CAS: 2097964-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated hydrocarbon, characterized by its bromo and difluoro substituents, serves as a valuable building block in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the preparation of fluorinated analogs of biologically active compounds, which are increasingly important in medicinal chemistry for their enhanced metabolic stability and bioavailability.

One of the most notable applications of 3-Bromo-1,1-difluoro-2,2-dimethylpropane is its use in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve the pharmacokinetic and pharmacodynamic properties of therapeutic agents. Researchers have successfully employed this compound in the development of novel fluorinated inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The presence of the bromo group allows for further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores.

In addition to its pharmaceutical applications, 3-Bromo-1,1-difluoro-2,2-dimethylpropane has been utilized in the field of chemical biology as a probe for studying protein-ligand interactions. Its unique electronic properties, conferred by the difluoro and bromo substituents, make it an excellent candidate for photoaffinity labeling and other bioconjugation techniques. Recent studies have demonstrated its efficacy in covalent modification of target proteins, facilitating the identification and characterization of binding sites. This approach has proven particularly useful in the study of membrane proteins and other challenging targets that are difficult to analyze using traditional methods.

The synthetic utility of 3-Bromo-1,1-difluoro-2,2-dimethylpropane has also been explored in the context of organofluorine chemistry. Researchers have developed innovative methodologies for its incorporation into more complex scaffolds, leveraging its reactivity in nucleophilic substitution and radical reactions. For instance, recent work has shown that this compound can serve as a precursor for the generation of fluorinated carbenes, which are valuable intermediates in the construction of fluorinated heterocycles. These heterocycles are of great interest in drug discovery due to their prevalence in FDA-approved drugs and their ability to modulate biological activity.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-Bromo-1,1-difluoro-2,2-dimethylpropane. Recent efforts have focused on optimizing its production to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, are being investigated to address these challenges. Furthermore, safety considerations related to its handling and storage are an active area of research, given the reactive nature of halogenated compounds.

In conclusion, 3-Bromo-1,1-difluoro-2,2-dimethylpropane (CAS: 2097964-55-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to protein labeling, and ongoing research continues to expand its utility. As synthetic methodologies advance and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and chemical probes.